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Compound of Interest

Compound Name: Calcium Hydroxide

Cat. No.: B10775802 Get Quote

This technical support center provides detailed information, troubleshooting guides, and

frequently asked questions regarding the effect of temperature on calcium hydroxide
(Ca(OH)₂) solubility. It is intended for researchers, scientists, and professionals in drug

development who may encounter challenges during their experiments.

Frequently Asked Questions (FAQs)
Q1: What is the general effect of temperature on the solubility of calcium hydroxide in water?

A1: Calcium hydroxide exhibits retrograde (or inverse) solubility, meaning its solubility in

water decreases as the temperature increases.[1][2][3][4] This is an unusual property for a solid

solute, as most solids become more soluble with increasing temperature.[1] For instance, the

solubility of Ca(OH)₂ at 70°C is approximately half of its value at 25°C.

Q2: Why does calcium hydroxide become less soluble at higher temperatures?

A2: The dissolution of calcium hydroxide in water is an exothermic process, which means it

releases heat (ΔH < 0). According to Le Chatelier's principle, when a change is applied to a

system at equilibrium, the system will shift to counteract the change. Heating a saturated

solution of Ca(OH)₂ adds heat to the system. To counteract this, the equilibrium shifts to the left

(favoring the solid, undissolved state) to absorb the added heat, thus decreasing the solubility.

Ca(OH)₂(s) ⇌ Ca²⁺(aq) + 2OH⁻(aq) + Heat
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Q3: What are some practical implications of this temperature-dependent solubility?

A3: This property is critical in various fields. In the pharmaceutical and dental industries,

Ca(OH)₂ is used in some pastes and medicaments. Understanding its solubility is crucial for

controlling the release of hydroxyl ions for antimicrobial effects, which can be influenced by

temperature changes. In construction, it's a component of mortar and cement, where

temperature affects its behavior during curing. It is also used in water treatment as a flocculant

and for softening, where temperature can impact its effectiveness.

Q4: What is "limewater" and how does it relate to solubility?

A4: Limewater is the common name for a saturated aqueous solution of calcium hydroxide.

Because Ca(OH)₂ is only sparingly soluble, limewater is a relatively dilute solution. A clear

limewater solution indicates that the maximum amount of Ca(OH)₂ has been dissolved at that

specific temperature, and any excess will remain as a solid precipitate, often called "milk of

lime".

Data Presentation: Solubility of Calcium Hydroxide
in Water
The following table summarizes the solubility of calcium hydroxide at various temperatures,

compiled from multiple sources.
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Temperature (°C)
Solubility (g / 100
mL of Water)

Solubility (g / L of
Water)

Source(s)

0 0.189 1.89

20 0.173 1.73

20 0.160 1.60

25 0.159 1.59

30 ~0.152 ~1.52

40 0.140 1.40

70 0.115 1.15

100 0.066 0.66

Note: Minor variations in reported values exist due to different experimental conditions and the

crystalline structure of the Ca(OH)₂ used.

Experimental Protocols
Objective: To determine the solubility and solubility product constant (Ksp) of Ca(OH)₂ at a

specific temperature via titration.

Materials:

Calcium hydroxide (solid)

Deionized water

Standardized hydrochloric acid (HCl) solution (~0.05 M)

Bromothymol blue or other suitable pH indicator

Beakers, 250 mL Erlenmeyer flasks, 25 mL volumetric pipet, 50 mL buret

Filtration apparatus (funnel, filter paper)
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Magnetic stirrer and stir bar

Thermometer

Methodology:

Preparation of Saturated Solution:

Add an excess amount of solid Ca(OH)₂ (e.g., 1-2 grams) to approximately 150 mL of

deionized water in a beaker. An excess is needed to ensure the solution becomes

saturated.

Stir the solution vigorously using a magnetic stirrer for at least 15-20 minutes to facilitate

equilibrium. For highly accurate results, the solution can be left to equilibrate for a longer

period (e.g., overnight).

Measure and record the temperature of the saturated solution.

Filtration:

It is critical to separate the undissolved solid Ca(OH)₂ from the saturated solution. If not

removed, the solid will continue to dissolve during titration, leading to inaccurate results.

Set up a gravity filtration system. To improve filtration of fine particles, you can use two

pieces of filter paper.

Carefully pour the solution through the filter paper into a clean, dry Erlenmeyer flask. The

resulting filtrate should be perfectly clear.

Immediately stopper the flask containing the filtrate to prevent the absorption of

atmospheric carbon dioxide (CO₂), which can react with Ca(OH)₂ to form insoluble calcium

carbonate (CaCO₃), altering the hydroxide concentration.

Titration:

Rinse the buret with a small amount of the standardized HCl solution, then fill it and record

the initial volume to ±0.01 mL.
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Using a volumetric pipet, transfer a precise volume (e.g., 25.00 mL) of the clear Ca(OH)₂

filtrate into a clean Erlenmeyer flask.

Add 2-3 drops of bromothymol blue indicator to the flask. The basic solution will appear

blue.

Titrate the Ca(OH)₂ solution with the standardized HCl until the endpoint is reached,

indicated by a permanent color change from blue to yellow/green. Record the final volume

of HCl used.

Repeat the titration at least two more times for a total of three trials that agree closely.

Calculations:

Calculate the moles of HCl used: Moles HCl = Molarity of HCl × Volume of HCl (L).

Determine the moles of OH⁻ in the sample from the stoichiometry of the neutralization

reaction: Ca(OH)₂ + 2HCl → CaCl₂ + 2H₂O. The mole ratio of OH⁻ to HCl is 1:1.

Calculate the molarity of OH⁻ in the saturated solution: [OH⁻] = Moles of OH⁻ / Volume of

Ca(OH)₂ filtrate (L).

From the dissolution equation Ca(OH)₂(s) ⇌ Ca²⁺(aq) + 2OH⁻(aq), determine the molarity

of Ca²⁺: [Ca²⁺] = ½ [OH⁻].

Calculate the solubility of Ca(OH)₂ in mol/L, which is equal to [Ca²⁺].

Calculate the solubility in g/L: Solubility (g/L) = Solubility (mol/L) × Molar Mass of Ca(OH)₂

(74.093 g/mol ).

Troubleshooting Guide
Issue 1: Inconsistent or non-reproducible titration results.

Possible Cause 1: Incomplete Saturation. The solution may not have reached equilibrium.

Solution: Increase the stirring time or allow the solution to sit for a longer period before

filtration. Ensure there is visible excess solid Ca(OH)₂ at the bottom of the beaker.
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Possible Cause 2: CO₂ Contamination. The saturated solution is reacting with carbon dioxide

from the air.

Solution: Keep the filtrate container stoppered at all times. Prepare titration flasks

immediately before you are ready to titrate them.

Possible Cause 3: Temperature Fluctuation. Since solubility is temperature-dependent,

changes in lab temperature during the experiment can affect the results.

Solution: Monitor and record the temperature when the sample is taken for titration.

Conduct all trials at the same, stable temperature.

Issue 2: The filtrate is not clear after filtration.

Possible Cause: Fine Particles Passing Through Filter. The Ca(OH)₂ precipitate can be very

fine.

Solution: Use a finer grade of filter paper or use two layers of filter paper. Allow the

precipitate to settle completely before decanting the supernatant for filtration. Re-filter the

solution if necessary. Do not use vacuum filtration as it can cause a temperature drop and

increase CO₂ exposure.

Issue 3: Calculated solubility is significantly higher than expected values.

Possible Cause: Solid Ca(OH)₂ in the Titration Flask. Some undissolved solid was carried

over into the pipet and titration flask.

Solution: This is a critical error. The presence of solid Ca(OH)₂ means you are no longer

just titrating the dissolved ions; the solid will continue to dissolve as the OH⁻ is

neutralized, consuming far more acid. Ensure the filtration step is performed meticulously

to get a completely clear solution.

Issue 4: The initial solution does not appear basic (indicator does not turn blue).

Possible Cause 1: Inactive Ca(OH)₂. The calcium hydroxide may be old and have already

converted significantly to calcium carbonate through exposure to air.
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Solution: Use a fresh supply of calcium hydroxide.

Possible Cause 2: Insufficient Amount. Not enough Ca(OH)₂ was added to overcome the

buffering capacity of any dissolved CO₂ in the deionized water and make the solution basic.

Solution: Add more solid Ca(OH)₂ to the water. Using boiled, deionized water can help

remove dissolved CO₂.
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Effect of Temperature on Ca(OH)₂ Solubility
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Experimental Workflow for Solubility Determination

1. Prepare Saturated Solution
(Add excess Ca(OH)₂ to water, stir)

2. Measure & Record
Temperature

3. Gravity Filter Solution
(Ensure filtrate is clear)

4. Stopper Filtrate
(Prevent CO₂ contamination)

5. Pipet Known Volume
of Filtrate

6. Add Indicator

7. Titrate with Standard HCl
to Endpoint

8. Record Volume & Repeat
for 3 Trials

9. Calculate [OH⁻], [Ca²⁺],
and Solubility
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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